molecular formula C7H6ClFS B8719239 (2-Chloro-4-fluorophenyl)(methyl)sulfane CAS No. 917761-33-2

(2-Chloro-4-fluorophenyl)(methyl)sulfane

Cat. No.: B8719239
CAS No.: 917761-33-2
M. Wt: 176.64 g/mol
InChI Key: UPBIZDKASLVLAQ-UHFFFAOYSA-N
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Description

(2-Chloro-4-fluorophenyl)(methyl)sulfane is a useful research compound. Its molecular formula is C7H6ClFS and its molecular weight is 176.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

917761-33-2

Molecular Formula

C7H6ClFS

Molecular Weight

176.64 g/mol

IUPAC Name

2-chloro-4-fluoro-1-methylsulfanylbenzene

InChI

InChI=1S/C7H6ClFS/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,1H3

InChI Key

UPBIZDKASLVLAQ-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(C=C(C=C1)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 2-chloro-4-fluorobenzenethiol (65 g, 0.403 mol) and potassium carbonate (54 g, 0.39 mol) in DMF (450 mL) was added drop wise CH3I (24.96 mL, 0.442 mol) at room temperature and the mixture was stirred overnight. The reaction mixture was diluted with water (200 mL) and extracted with ethyl ether (150 mL×3), the combined organic phases were dried over Na2SO4 and evaporated under reduced pressure to give (2-chloro-4-fluorophenyl)(methyl)sulfane (70 g, 98%) as a yellow liquid. To a solution of (2-chloro-4-fluorophenyl)(methyl)sulfane (66 g, 0.37 mol) in dichloromethane (1600 mL) was added 3-chloroperoxybenzoic acid (85% purity, 157 g, 0.77 mol) in portions, and the mixture was stirred at room temperature for 2 h. The mixture was washed with aq. saturated sodium sulfite solution (600 mL). The organic phase was separated and sequentially washed with aq. sodium bicarbonate solution (250 mL×2) and water (250 mL), dried over Na2SO4 and evaporated under reduced pressure to give a yellow solid. The crude product was re-crystallized from ether (200 mL) to give the title compound (33.1 g, 43%) as a white solid.
Quantity
65 g
Type
reactant
Reaction Step One
Quantity
54 g
Type
reactant
Reaction Step One
Name
Quantity
450 mL
Type
solvent
Reaction Step One
Name
Quantity
24.96 mL
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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